Cas no 1394291-28-1 (6-Bromo-2,3-difluorothioanisole)

• Product Name: 6-Bromo-2,3-difluorothioanisole
• CAS No: 1394291-28-1
• MF: C₇H₅BrF₂S
• MW: 239.080406904221
• MDL: MFCD22543678
• CID: 4764196
• Update Time: 2026-02-26

6-Bromo-2,3-difluorothioanisole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-difluorothioanisole
• Z1572

• MDL： MFCD22543678
• Inchi： 1S/C7H5BrF2S/c1-11-7-4(8)2-3-5(9)6(7)10/h2-3H,1H3
• InChI Key： JQURTEAYWXFNQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1SC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3

Additional information on 6-Bromo-2,3-difluorothioanisole

6-Bromo-2,3-difluorothioanisole (CAS No. 1394291-28-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

6-Bromo-2,3-difluorothioanisole (CAS No. 1394291-28-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications. This compound is characterized by the presence of a bromine atom, two fluorine atoms, and a thioanisole moiety, which collectively contribute to its distinct properties and reactivity. In this article, we will delve into the synthesis, properties, and potential applications of 6-Bromo-2,3-difluorothioanisole, highlighting its significance in contemporary research.

The synthesis of 6-Bromo-2,3-difluorothioanisole involves a series of well-defined chemical reactions that are designed to introduce the bromine and fluorine substituents onto the thioanisole scaffold. One common approach is to start with 2,3-difluorothioanisole and selectively brominate it at the 6-position. This can be achieved through various bromination methods, such as using N-bromosuccinimide (NBS) or bromine in the presence of a suitable catalyst. The choice of method depends on factors such as yield, purity, and scalability.

The physical and chemical properties of 6-Bromo-2,3-difluorothioanisole are crucial for understanding its behavior in different environments. This compound is typically a solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Its molecular weight is 255.04 g/mol, and it has a melting point ranging from 75°C to 78°C. The presence of the bromine and fluorine atoms imparts significant electronic effects, making 6-Bromo-2,3-difluorothioanisole highly reactive towards nucleophilic substitution reactions.

In recent years, 6-Bromo-2,3-difluorothioanisole has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed as a building block in the development of novel antiviral agents and anticancer drugs. The bromine atom can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These transformations allow for the introduction of diverse substituents that can modulate the biological activity and pharmacokinetic properties of the final products.

The biological activity of compounds derived from 6-Bromo-2,3-difluorothioanisole has been evaluated in various preclinical studies. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against influenza virus strains. The researchers found that certain substitutions on the thioanisole scaffold enhanced the antiviral efficacy while maintaining favorable drug-like properties. Another study focused on the anticancer potential of these derivatives and demonstrated their ability to inhibit tumor growth in vitro and in vivo models.

Beyond its applications in medicinal chemistry, 6-Bromo-2,3-difluorothioanisole has also found utility in materials science and organic synthesis. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. Additionally, it serves as a valuable reagent for probing reaction mechanisms and developing new synthetic methodologies.

In conclusion, 6-Bromo-2,3-difluorothioanisole (CAS No. 1394291-28-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure enables diverse applications in medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to uncover new insights into its properties and utility, further solidifying its importance in modern scientific endeavors.